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Data Presentation

Table 1: Effect of BD-1008 and its Analogs on Cocaine-Induced Convulsions and Lethality in

Mice
Cocaine
Pretreatme Effect on
Challenge ] Effect on
Compound nt Dose Convulsion . Reference
. Dose Lethality
(mglkg, i.p.) :
(mglkg, i.p.)
Not specified Not specified
BD-1008 ) ) Attenuated Attenuated [1]
in abstracts in abstracts
Not specified Not specified
BD-1060 ) ) Attenuated Attenuated [1]
in abstracts in abstracts
Not specified Not specified
BD-1067 ) ) Attenuated Attenuated [1]
in abstracts in abstracts
Not specified Not specified Significantl Significantl
UMB 100 | p | p g y g y
in abstracts in abstracts Attenuated Attenuated
Not specified Not specified Significantl Significantl
UMB 101 p p g y g y
in abstracts in abstracts Attenuated Attenuated
Not specified Not specified Significantl Significantl
UMB 103 _ p _ p g y g y
in abstracts in abstracts Attenuated Attenuated
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Note: Specific quantitative data on the percentage of protection or changes in latency to

convulsions were not available in the provided search abstracts. The term "attenuated” or

"significantly attenuated" is used as reported.

Table 2: Effect of BD-1008 on Cocaine-Induced Locomotor Activity in Mice

Pretreatment ) Effect on
Cocaine Dose
Pretreatment Dose (mglkg, . Locomotor Reference
. (mglkg, i.p.) .
i.p.) Activity
Attenuated
Not specified in Not specified in locomotor
BD-1008 _ [1]
abstracts abstracts stimulatory
effects
Attenuated
Analogs of BD- Not specified in Not specified in locomotor
1008 abstracts abstracts stimulatory
effects

Note: The abstracts reviewed did not provide specific quantitative data on locomotor activity

(e.g., beam breaks, distance traveled). The effect is described as an attenuation of cocaine-

induced hyperlocomotion.

Table 3: Effect of BD-1008 on Cocaine Self-Administration in Rats
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Co- Effect on
Pretreatme Co- administere  Cocaine
Pretreatme o
¢ nt Dose administere d Drug Self- Reference
n
(mgl/kg, i.p.) d Drug Dose Administrat
(mgl/kg) ion
Various No significant
BD-1008 None N/A
doses effect
Dose-
] WIN 35,428 dependently
Various
BD-1008 (DAT 0.1 decreased
doses S )
inhibitor) responding
for cocaine

Note: BD-1008 alone was found to be behaviorally inactive in the self-administration paradigm

at the doses tested.

Signaling Pathway and Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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